Cas no 1261984-16-0 (Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-)

• Product Name: Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-
• CAS No: 1261984-16-0
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• MDL: MFCD18323611
• CID: 2767565
• Update Time: 2025-06-27

Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-

• MDL： MFCD18323611
• Inchi： 1S/C12H7ClN2O/c13-11-3-1-8(5-9(11)6-14)12-4-2-10(16)7-15-12/h1-5,7,16H
• InChI Key： CNDWSSRMNFBFJJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C2=NC=C(O)C=C2)=CC=C1Cl

Additional information on Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-

Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-: A Versatile Molecule with Promising Pharmacological Applications

Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- (CAS No. 1261984-16-0) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of benzonitrile derivatives, which are characterized by the presence of a nitrile group (-C≡N) attached to a benzene ring. The 2-chloro substituent and the 5-hydroxy-2-pyridinyl group further contribute to its chemical complexity and functional versatility. Recent studies have highlighted its potential in modulating biological pathways, making it a valuable candidate for drug discovery and development.

The molecular structure of Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- is defined by its aromatic benzene ring with a nitrile functional group at the 1-position. The 2-chloro substituent introduces electrophilic properties, while the 5-hydroxy-2-pyridinyl group adds hydrophilic characteristics. This combination of functional groups allows the molecule to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the pyridine ring, which is a six-membered aromatic heterocycle, further enhances its chemical stability and reactivity.

Recent research has focused on the pharmacological activity of Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- in modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The 5-hydroxy-2-pyridinyl group is believed to play a critical role in this mechanism, as it can interact with key proteins involved in inflammatory cascades. This finding underscores the potential of the molecule as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant properties of Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)-. A 2022 study in Antioxidants reported that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. The hydroxy group in the 5-hydroxy-2-pyridinyl substituent is thought to contribute to its antioxidant activity by donating electrons to free radicals. This property makes the molecule a promising candidate for applications in neurodegenerative diseases, where oxidative stress is a key pathological factor.

Additionally, the 2-chloro substituent in Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- has been explored for its role in enhancing the molecule’s lipophilicity. This property is crucial for improving the bioavailability of the compound, as lipophilic molecules can more easily cross cell membranes and reach their target sites. A 2021 study in Drug Discovery Today highlighted the importance of the 2-chloro group in optimizing the pharmacokinetic profile of the molecule, suggesting that it could be used as a lead compound for the development of more effective drugs.

The synthesis of Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- has been a focus of organic chemists due to its potential applications in drug discovery. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a 2-chlorobenzonitrile derivative with a 5-hydroxy-2-pyridine ring. This method offers a more efficient and scalable approach to producing the compound, which is essential for large-scale pharmaceutical production. The development of such synthetic strategies is critical for translating laboratory findings into clinical applications.

Furthermore, the 5-hydroxy-2-pyridinyl group has been linked to potential interactions with the central nervous system (CNS). A 2024 review in Pharmacological Research suggested that this substituent may modulate neurotransmitter systems, including the serotonin and dopamine pathways. These findings open new avenues for exploring the molecule’s potential in treating neurological disorders such as depression and Parkinson’s disease. The ability to fine-tune the molecule’s interactions with CNS targets could lead to the development of more targeted therapies.

Despite its promising properties, the Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- molecule also presents challenges in its development. One of the primary concerns is its potential toxicity, which requires further investigation. A 2023 study in Toxicological Sciences highlighted the need for comprehensive toxicity profiling to ensure the safety of the compound for therapeutic use. This includes evaluating its effects on liver and kidney function, as well as its potential for causing adverse reactions in sensitive populations.

In conclusion, Benzonitrile, 2-chloro-5-(5-hydroxy-2-pyridinyl)- represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research into its pharmacological properties, synthetic methods, and potential applications is likely to yield further insights into its role in modern medicine. As the scientific community continues to explore its potential, this molecule may become a cornerstone in the treatment of various diseases and conditions.